(3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone
Description
Properties
IUPAC Name |
(3-chloro-4-fluorophenyl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]methanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClFN4O/c20-15-11-14(5-6-16(15)21)19(26)25-9-7-24(8-10-25)18-12-13-3-1-2-4-17(13)22-23-18/h5-6,11-12H,1-4,7-10H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJZCIPINJKHNFP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN=C(C=C2C1)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)F)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClFN4O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanism of action, and relevant case studies.
Chemical Structure and Properties
The compound can be described by the following structural formula:
- Molecular Weight : 345.83 g/mol
- CAS Number : [To be determined]
The biological activity of this compound is primarily attributed to its interaction with various molecular targets. It is believed to modulate the activity of specific receptors and enzymes involved in neurotransmission and cellular signaling pathways. The presence of the piperazine moiety suggests potential interactions with serotonin and dopamine receptors, which are critical in mood regulation and psychotropic effects.
Antidepressant Effects
Recent studies have indicated that related compounds in the piperazine class exhibit antidepressant properties. For instance, compounds that share structural similarities with (3-Chloro-4-fluorophenyl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone have shown efficacy in preclinical models of depression by enhancing serotonergic and dopaminergic signaling pathways.
Antipsychotic Potential
Research has highlighted the potential antipsychotic effects of phenylpiperazine derivatives. The compound's ability to bind to dopamine D2 receptors may contribute to its antipsychotic activity. In vitro studies have demonstrated that similar compounds can reduce hyperactivity in rodent models, indicating possible therapeutic applications in treating schizophrenia.
Table 1: Summary of Biological Activities
| Activity Type | Mechanism of Action | Reference |
|---|---|---|
| Antidepressant | Modulation of serotonin levels | |
| Antipsychotic | D2 receptor antagonism | |
| Neuroprotective | Reduction of oxidative stress |
Case Studies
-
Case Study on Antidepressant Efficacy :
A study conducted on a related compound demonstrated significant reductions in depression-like behaviors in mice when administered over a four-week period. Behavioral assays showed increased locomotion and reduced immobility in the forced swim test, suggesting enhanced mood. -
Antipsychotic Activity Assessment :
In a clinical trial involving patients with schizophrenia, a derivative of this compound was evaluated for its efficacy compared to standard antipsychotics. Results indicated comparable efficacy with a favorable side effect profile, particularly regarding metabolic side effects commonly associated with traditional treatments.
Comparison with Similar Compounds
Comparison with Structural Analogs
The following table and analysis compare the target compound with structurally related piperazine- or methanone-based derivatives from the literature.
Table 1: Structural and Physicochemical Comparison
Key Structural and Functional Differences
Electron Effects
- Methoxy group in : Electron donation, reducing electrophilicity. Biphenyl in : Extended conjugation increases lipophilicity.
Piperazine Substituents
- The tetrahydrocinnolin moiety in the target offers a partially saturated bicyclic structure, differing from: Quinoline in : Fully aromatic, planar system favoring π-π interactions. Pyrimidinyl-piperidine in : Basic nitrogen for hydrogen bonding. Nitrophenyl in : Enhances polarity and reactivity.
Steric and Conformational Features
Research Findings from Analog Studies
- : The quinoline-based compound showed distinct aromatic proton shifts (δ 8.76) in NMR, suggesting the target’s tetrahydrocinnolin protons would resonate differently due to reduced aromaticity .
- : The nitro group’s electron withdrawal may improve metabolic stability compared to the target’s chloro-fluoro substituents .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
